3-[(5-Nitrofuryl)methylene]-2,4-pentanedione

• Molecular Formula: C10H9NO5
• Molecular Weight: 223.18 g/mol
• IUPAC Name: 3-[(5-nitrofuran-2-yl)methylidene]pentane-2,4-dione
• InChI: InChI=1S/C10H9NO5/c1-6(12)9(7(2)13)5-8-3-4-10(16-8)11(14)15/h3-5H,1-2H3
• InChI Key: IFWNPTXNTNCGTO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CC1=CC=C(O1)[N+](=O)[O-])C(=O)C

Description

3-[(5-Nitrofuryl)methylene]-2,4-pentanedione is a useful research compound. Its molecular formula is C10H9NO5 and its molecular weight is 223.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution containing 2.43 g of 5-nitro-2-furanecarboxaldehyde diacetate, 1.5 g of 2,4-pentanedione and 0.1 g of water in 5 ml of tetrahydrofurane was saturated with hydrogen chloride gas at 20° C. The mixture was stirred for 1 h and evaporated to dryness in vacuo. The product was recrystallized from acetic acid. Yield 0.1 g, mp 117°-120° C.